Cas no 33927-41-2 (1,3-Dithiane-2-carboxamide(9CI))

• Product Name: 1,3-Dithiane-2-carboxamide(9CI)
• CAS No: 33927-41-2
• MF: C₅H₉NOS₂
• MW: 163.261058568954
• CID: 294524
• PubChem ID: 45084027
• Update Time: 2025-04-19

1,3-Dithiane-2-carboxamide(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane-2-carboxamide(9CI)
• m-Dithiane-2-carboxamide(8CI)
• 1,3-dithiane-2-carboxamide
• DTXSID00665532
• 33927-41-2

• Inchi： 1S/C5H9NOS2/c6-4(7)5-8-2-1-3-9-5/h5H,1-3H2,(H2,6,7)
• InChI Key： KTPNVUGLXGOHSO-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)SCCC1

Computed Properties

• Exact Mass: 163.01267
• Monoisotopic Mass: 163.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.7A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 43.09